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Compound of Interest

Compound Name: Lumigen APS-5

Cat. No.: B15573861

An In-Depth Technical Guide to Lumigen APS-5

Lumigen APS-5 is a chemiluminescent substrate designed for the sensitive detection of
alkaline phosphatase (ALP) in various research applications, particularly in enzyme-linked
immunosorbent assays (ELISA). Its proprietary acridan-based chemistry results in a
temperature-insensitive light output with a rapid peak intensity, making it a robust tool for
quantifying ALP activity. This guide provides a comprehensive overview of the technical
specifications, experimental protocols, and underlying mechanisms of Lumigen APS-5.

Core Technical Data

The fundamental properties of Lumigen APS-5 are summarized below, providing researchers
with essential information for its handling, storage, and use in experimental setups.
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Property Value Reference
Product Name Lumigen APS-5 [1112113114]
Catalog Number HY-112832 [1]12]

CAS Number 193884-53-6 [2]
Molecular Formula C21H15CINNa204PS [2]
Molecular Weight 489.82 g/mol [2]

Purity 98.0% [1][4]
Appearance Solid

Application ELISA AP Substrate [31[5]
Target Enzyme Alkaline Phosphatase (ALP) [1112]

Performance Characteristics

Lumigen APS-5 offers several advantages for sensitive and high-throughput assays. Its unique
chemical composition leads to rapid light emission that is sustained, allowing for flexibility in
measurement timing.

Feature Description Reference

L Low picogram to femtogram
Sensitivity detect [3]
etection

) Reaches sustained maximum
Peak Intensity within seconds [3]

Light Emission Maximal at 450 nm [3]

Analytical results are
Temperature Insensitivity insensitive to temperatures [3]
from 22°C to 35°C

Light intensity can be read at
Sustained Luminescence any time to produce linear [3]

calibration curves
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Storage and Solubility

Proper storage and handling are critical to maintaining the integrity and performance of

Lumigen APS-5.

Condition Details

Reference

-20°C, sealed storage, away
Storage Temperature )
from moisture

[2]

-80°C for 6 months; -20°C for 1
In-Solvent Stability month (sealed, away from

moisture)

[2]

5.83 mg/mL (11.90 mM) with
Solubility in H20 ultrasonic warming and
heating to 60°C

[2]

Experimental Protocols

The following is a detailed methodology for the measurement of alkaline phosphatase activity

using Lumigen APS-5. This protocol serves as a guideline and should be adapted based on

specific experimental needs.[2]

Objective: To assess the activity of alkaline phosphatase (ALP) using Lumigen APS-5.

Materials:

o Testing samples (e.g., 10 mg)

e Lumigen APS-5 (100 pL)

 Distilled water (for control)

e \ortex mixer

o Water bath (set to 75°C)

o 96-well plates
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e Luminometer

Procedure:

Sample Preparation: Mix the testing samples (10 mg) with 100 pL of Lumigen APS-5. For
the control, use 10 pL of distilled water instead of the testing sample.

Vortexing: Vortex the mixed samples for 10 seconds at the highest setting.

Heat Inactivation: Heat the mixed samples at 75°C for 1 minute in a water bath to inactivate
non-bacterial ALP.

Measurement: After the heat treatment, place the samples in a 96-well plate and measure
the luminescence immediately using a luminometer.

Visualized Workflows and Pathways

To further elucidate the experimental process and the underlying biochemical reaction, the
following diagrams are provided.
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Experimental Workflow for ALP Activity Measurement

Mix Sample (10mg) with
Lumigen APS-5 (100puL)

l

Vortex for 10 seconds

;

Heat at 75°C for 1 minute

;

Transfer to 96-well plate

:

Measure Luminescence

Click to download full resolution via product page

Caption: Workflow for measuring alkaline phosphatase activity.
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Chemiluminescent Signaling Pathway
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Caption: Enzymatic reaction of Lumigen APS-5 with ALP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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